2-Hydroxy-5-(4-methoxyphenyl)pentanoic acid

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: 2-hydroxy-5-(4-methoxyphenyl)pentanoic acid
• InChI: InChI=1S/C12H16O4/c1-16-10-7-5-9(6-8-10)3-2-4-11(13)12(14)15/h5-8,11,13H,2-4H2,1H3,(H,14,15)
• InChI Key: FNLPJNRBORUCRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCCC(C(=O)O)O

Description

2-Hydroxy-5-(4-methoxyphenyl)pentanoic acid is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydroxide (24.0 g) and water (450 ml) were added to 5-(4-methoxyphenyl)-2-oxopentanoic acid (66.6 g) (the compound of Reference Example 2), and the resulting mixture was ice-cooled. When to this slurry was added sodium tetrahydroborate (3.99 g) in portions, the reaction mixture once became clear. After the reaction mixture was stirred for 2 hours, a 3N aqueous hydrochloric acid solution (300 ml) was added thereto, followed by extraction with ethyl acetate (300 ml×twice). The organic layer was washed with water (100 ml×three times) and dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain 2-hydroxy-5-(4-methoxyphenyl)pentanoic acid (63.4 g) as a crude product.